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Compound of Interest

Compound Name: JB170

Cat. No.: B15622043

Technical Support Center: JB170

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the long-term storage and handling of JB170, a
potent and highly specific PROTAC degrader of AURORA-A kinase.[1][2][3]

Frequently Asked Questions (FAQSs)

Q1: What is IJB170 and what is its mechanism of action?

Al: JB170 is a proteolysis-targeting chimera (PROTAC) that selectively induces the
degradation of Aurora Kinase A (AURORA-A).[1][2][4] It is a heterobifunctional molecule
composed of Alisertib, a potent AURORA-A inhibitor, linked to Thalidomide, which binds to the
E3 ubiquitin ligase Cereblon (CRBN).[1][2][4][5] The formation of a ternary complex between
AURORA-A, JB170, and CRBN triggers the polyubiquitination of AURORA-A, marking it for
degradation by the 26S proteasome.[4][5] This degradation mechanism allows for the
investigation of the non-catalytic functions of AURORA-A.[1][4]

Q2: How should I store solid JB1707?

A2: Proper storage of solid JB170 is crucial for maintaining its stability. For long-term storage, it
iIs recommended to keep the solid powder at -20°C for up to 12 months.[2] For shorter-term
storage, 4°C is suitable for up to 6 months.[2]
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Q3: What are the recommended storage conditions for JB170 stock solutions?

A3: Once dissolved in a solvent such as DMSO, JB170 stock solutions should be aliquoted to
avoid repeated freeze-thaw cycles.[1][6] For long-term storage, these aliquots should be kept
at -80°C and can be used within 6 months.[1] For shorter-term storage, -20°C is acceptable for
up to one month.[1]

Q4: How should | prepare working solutions of JB170 for my experiments?

A4: To ensure the reliability of your experimental results, it is best practice to prepare fresh
working solutions of JB170 on the same day of use.[1]

Q5: What personal protective equipment (PPE) should | use when handling JB170?

A5: When handling JB170, especially in its powdered form, it is important to use appropriate
PPE to ensure safety. This includes safety goggles, chemical-impermeable gloves (such as
nitrile or neoprene), and a fully buttoned laboratory coat.[7] When working with the powder, a
facemask or respirator is recommended to prevent inhalation.[7]

Troubleshooting Guides

Issue: Inconsistent experimental results with JB170.

e Question: | am observing high variability in my experimental outcomes when using JB170.
What could be the cause?

o Answer: Inconsistent results can stem from several factors related to the handling and
storage of JB170.

o Improper Storage: Ensure that both solid JB170 and its stock solutions are stored at the
recommended temperatures to prevent degradation.[1][2]

o Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can lead to the
degradation of the compound. It is crucial to aliquot the stock solution upon preparation.[1]

[6]

o Working Solution Age: For optimal performance, always prepare fresh working dilutions for
each experiment from a stock solution.[1][6]
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Issue: Lower than expected potency of JB170.

o Question: My experiments are showing that JB170 is less potent than the literature
suggests. Why might this be happening?

o Answer: A decrease in the observed potency of JB170 can be attributed to its degradation.

o Review Storage Conditions: Verify that your storage conditions for both the solid
compound and stock solutions align with the recommended guidelines. Long-term storage
at improper temperatures can lead to a gradual loss of activity.

o Check Solvent Compatibility: Ensure that the solvent used for your stock solution is
appropriate and does not contribute to the degradation of JB170. DMSO is a commonly
used solvent.[2]

o Confirm Concentration: Re-verify the concentration of your stock solution. An error in the
initial weighing or dilution can lead to inaccurate experimental concentrations.

Quantitative Data Summary

Parameter Value Cell Line Reference
DCso 28 nM MV4-11 [1]12]
ECso (AURORA-A) 193 nM Not specified [11[2]
ECso (AURORA-B) 1.4 uM Not specified [1112]
Dmax (in Mv4-11 >95% degradation at
MV4-11 [2]
cells) 300 nM

Experimental Protocols & Visualizations
JB170 Signaling Pathway

The following diagram illustrates the mechanism of action of JB170 in inducing the degradation
of AURORA-A.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15622043?utm_src=pdf-body
https://www.benchchem.com/product/b15622043?utm_src=pdf-body
https://www.benchchem.com/product/b15622043?utm_src=pdf-body
https://www.benchchem.com/product/b15622043?utm_src=pdf-body
https://www.probechem.com/products_JB170.html
https://www.medchemexpress.com/jb170.html
https://www.probechem.com/products_JB170.html
https://www.medchemexpress.com/jb170.html
https://www.probechem.com/products_JB170.html
https://www.medchemexpress.com/jb170.html
https://www.probechem.com/products_JB170.html
https://www.probechem.com/products_JB170.html
https://www.benchchem.com/product/b15622043?utm_src=pdf-body
https://www.benchchem.com/product/b15622043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Ubiquitin

0

E3 Ubiquitin Ligase

Cereblon (CRBN) Binds

Ubiquitination _ (S=1e1\78s]fe[FTitl E1E=T
(AURORA-A - JB170 - CRBN)

Binds

AURORA-A

Binds

JB170

Cell

Targeted for
Degradation

AURORA-A 26S Proteasome

Degradation
Products

Click to download full resolution via product page

Caption: Mechanism of JB170-mediated AURORA-A degradation.

Recommended Experimental Workflow for JB170

Handling and Storage

This workflow outlines the best practices for handling and storing JB170 to ensure its integrity

and the reproducibility of experimental results.
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Caption: Recommended workflow for handling and storing JB170.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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